![molecular formula C23H26N4O2 B3921258 N-{4-[2-(4-cyclohexylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine](/img/structure/B3921258.png)
N-{4-[2-(4-cyclohexylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine
Overview
Description
N-{4-[2-(4-cyclohexylphenoxy)ethoxy]benzylidene}-4H-1,2,4-triazol-4-amine, commonly known as CTZ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CTZ is a triazole derivative that exhibits anti-inflammatory, anti-tumor, and anti-oxidant properties.
Mechanism of Action
The exact mechanism of action of CTZ is not fully understood. However, it is believed to exert its anti-inflammatory and anti-tumor effects by inhibiting the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. NF-κB is a transcription factor that plays a crucial role in regulating the expression of genes involved in inflammation and cell survival. CTZ has been shown to inhibit the activation of NF-κB by blocking the phosphorylation and degradation of IκBα (inhibitor of kappa B alpha), which is an inhibitor of NF-κB.
Biochemical and Physiological Effects:
CTZ has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-1β in serum and tissues. CTZ has also been found to inhibit the production of ROS (reactive oxygen species) and increase the activity of antioxidant enzymes such as SOD (superoxide dismutase) and CAT (catalase) in cells. Additionally, CTZ has been shown to induce apoptosis and inhibit cell proliferation in various cancer cell lines.
Advantages and Limitations for Lab Experiments
CTZ has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its purity can be confirmed using various analytical techniques. CTZ is also stable under normal laboratory conditions and can be stored for an extended period. However, CTZ has some limitations for lab experiments. It has poor solubility in water, which can limit its use in certain assays. Additionally, CTZ has not been extensively studied in vivo, and its pharmacokinetics and toxicity profile are not well understood.
Future Directions
There are several future directions for CTZ research. One potential application of CTZ is in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. CTZ has also shown promising results in the treatment of various cancers, and further studies are needed to investigate its potential as a cancer therapeutic. Additionally, CTZ has been found to exhibit anti-oxidant properties, and further studies are needed to explore its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Conclusion:
In conclusion, CTZ is a triazole derivative that exhibits anti-inflammatory, anti-tumor, and anti-oxidant properties. CTZ can be synthesized using a simple two-step reaction and has shown promising results in various scientific research applications. CTZ exerts its anti-inflammatory and anti-tumor effects by inhibiting the NF-κB signaling pathway. CTZ has several advantages for lab experiments, but its poor solubility in water and limited in vivo studies are some of its limitations. There are several future directions for CTZ research, including its potential application in the treatment of inflammatory diseases and cancers, and its neuroprotective properties.
Scientific Research Applications
CTZ has shown promising results in various scientific research applications. It has been extensively studied for its anti-inflammatory properties and has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α (tumor necrosis factor-alpha) and IL-1β (interleukin-1 beta) in vitro and in vivo. CTZ has also been shown to exhibit anti-tumor properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. Additionally, CTZ has been found to possess anti-oxidant properties, which can protect cells from oxidative stress-induced damage.
properties
IUPAC Name |
(E)-1-[4-[2-(4-cyclohexylphenoxy)ethoxy]phenyl]-N-(1,2,4-triazol-4-yl)methanimine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O2/c1-2-4-20(5-3-1)21-8-12-23(13-9-21)29-15-14-28-22-10-6-19(7-11-22)16-26-27-17-24-25-18-27/h6-13,16-18,20H,1-5,14-15H2/b26-16+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXMZEJBZBKWHOH-WGOQTCKBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CC=C(C=C2)OCCOC3=CC=C(C=C3)C=NN4C=NN=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC(CC1)C2=CC=C(C=C2)OCCOC3=CC=C(C=C3)/C=N/N4C=NN=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.